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Compound of Interest

Compound Name: Tri-o-tolylphosphine

Cat. No.: B155546

For Researchers, Scientists, and Drug Development Professionals

Tri-o-tolylphosphine [P(0-CeHaCH3s)s], a white to light yellow crystalline solid, is a versatile
organophosphorus compound utilized as a ligand in various chemical reactions, including
Suzuki and Heck couplings.[1] Its utility in research and development, particularly in the
synthesis of complex organic molecules for pharmaceuticals and materials science,
necessitates a thorough understanding of its safety profile and proper handling procedures to
ensure the well-being of laboratory personnel and the integrity of experimental outcomes. This
in-depth technical guide provides a comprehensive overview of the safety, handling, and
storage precautions for tri-o-tolylphosphine.

Hazard Identification and Classification

Tri-o-tolylphosphine is classified as an irritant and is harmful to aquatic life.[2][3] The primary
hazards are associated with its potential to cause skin, eye, and respiratory irritation.[4]
Although comprehensive toxicological data is not available, the precautionary principle dictates
that it should be handled with care, assuming it may have other uninvestigated adverse health
effects.

GHS Hazard Statements:
e H315: Causes skin irritation.[3]

e H319: Causes serious eye irritation.[3]
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o H335: May cause respiratory irritation.[3]

e H413: May cause long lasting harmful effects to aquatic life.[5]

Physical and Chemical Properties

A summary of the key physical and chemical properties of tri-o-tolylphosphine is provided in
the table below. This information is crucial for understanding its behavior under various
laboratory conditions and for making informed decisions regarding its handling and storage.

Property Value Reference(s)
Molecular Formula C21H21P [6]
Molecular Weight 304.37 g/mol [6]
Appearance White to light yellow crystalline 2]
powder
Melting Point 123-125 °C (lit.) [2]
Boiling Point 412.4 °C at 760 mmHg [6]
Flash Point 2146 °C [6]

Soluble in alcohol, chloroform,

N and ethyl acetate. Slightly
Solubility _ [2][6]
soluble in cold water. Insoluble

in water.
Sensitivity Air and light sensitive [6]
Vapor Pressure 1.24E-06 mmHg at 25°C [6]
Density 1.16 g/cm3 at 20°C [61[7]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling tri-o-
tolylphosphine to prevent exposure. The recommended PPE is outlined in the table below.
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Specifications and

Body Part Protective Equipment
Remarks
Safety glasses with side- Ensure a complete seal
Eyes/Face )
shields or goggles around the eyes.
Ski Chemical-resistant gloves Inspect gloves for integrity
in

(e.g., nitrile rubber)

before each use.

Lab coat or chemical-resistant

apron

To protect clothing and skin

from splashes.

Respiratory

NIOSH-approved respirator

with appropriate cartridges

Required when working with
the powder outside of a fume
hood or in poorly ventilated

areas.

Safe Handling and Experimental Workflow

Due to its air and light sensitivity, as well as its irritant properties, a stringent workflow must be

followed when handling tri-o-tolylphosphine.
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Experimental Workflow for Handling Tri-o-tolylphosphine
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Experimental Workflow Diagram
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Storage Precautions

Proper storage of tri-o-tolylphosphine is critical to maintain its integrity and prevent the

formation of hazardous degradation products.

Storage Condition Requirement

Rationale

Store under an inert

Atmosphere atmosphere (e.g., nitrogen or

argon).

Prevents oxidation.

Store in a cool, dry place,

Minimizes degradation and

Temperature ] ]
below +30°C.[2] potential pressure buildup.
Liaht Store in a light-resistant Protects from light-induced
19 : "
container. decomposition.[8]
] ) ) Prevents contamination and
Container Keep container tightly closed. ) )
exposure to air and moisture.
o Store away from strong Avoids potentially vigorous or
Compatibility

oxidizing agents.[4]

explosive reactions.

First Aid and Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is crucial.
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Accidental Release Measures:

Fire-Fighting Measures:

Evacuate the area and ensure adequate ventilation.

Wear appropriate personal protective equipment.

Contain the spill by sweeping or scooping up the solid material. Avoid generating dust.

Collect the spilled material in a sealed container for disposal.

Clean the spill area with a suitable solvent and then wash with soap and water.

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

e Hazardous Combustion Products: May produce carbon oxides and phosphorus oxides upon

combustion.
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o Special Protective Equipment: Firefighters should wear self-contained breathing apparatus
(SCBA) and full protective gear.

Toxicological Information and Potential Signaling
Pathways

The toxicological properties of tri-o-tolylphosphine have not been thoroughly investigated.[4]
No quantitative data such as LD50 or LC50 values are readily available. The known health
effects are primarily irritation to the skin, eyes, and respiratory system.

As an organophosphorus compound, it is prudent to consider the potential for neurotoxic
effects, although this has not been established for tri-o-tolylphosphine. The primary
mechanism of toxicity for many organophosphates is the inhibition of acetylcholinesterase
(AChE), an enzyme critical for the breakdown of the neurotransmitter acetylcholine.[9][10]
Inhibition of AChE leads to an accumulation of acetylcholine at nerve synapses, resulting in
overstimulation of cholinergic receptors and a range of adverse effects.[11][12] However, it is
important to note that the toxicity of organophosphorus compounds can vary significantly based
on their specific structure.

Given the lack of specific data for tri-o-tolylphosphine, the following diagram illustrates a
logical pathway of potential local toxic effects based on its known irritant properties.
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Potential Local Toxicological Effects of Tri-o-tolylphosphine
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Potential Local Toxicological Effects

Experimental Protocols for Hazard Determination

While specific experimental data for tri-o-tolylphosphine is lacking, the following are
summaries of standard methodologies that would be employed to determine its key hazard

properties.
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Acute Oral, Dermal, and Inhalation Toxicity (OECD Guidelines):

Standardized guidelines from the Organisation for Economic Co-operation and Development
(OECD) are used to assess the acute toxicity of chemical substances. These studies are
typically conducted in rodent models.

» Acute Oral Toxicity (e.g., OECD 420, 423, 425): A single dose of the substance is
administered by gavage to a group of animals. The animals are then observed for a set
period (typically 14 days) for signs of toxicity and mortality. The results are used to classify
the substance based on its lethal dose.

o Acute Dermal Toxicity (e.g., OECD 402): The substance is applied to a shaved area of the
skin of the test animals for a 24-hour period. Observations for skin reactions, systemic
toxicity, and mortality are made over a 14-day period.

e Acute Inhalation Toxicity (e.g., OECD 403): Animals are exposed to the substance as a
vapor, dust, or aerosol in an inhalation chamber for a specified duration (e.g., 4 hours). The
animals are then observed for signs of respiratory and systemic toxicity, as well as mortality,
over a 14-day period.

Flash Point Determination (ASTM D93):

The flash point, the lowest temperature at which a substance gives off sufficient vapor to ignite
in the presence of an ignition source, is determined using a Pensky-Martens closed-cup tester.
A sample of the substance is heated at a controlled rate while a small flame is periodically
introduced into the vapor space above the liquid. The temperature at which a flash is observed
is recorded as the flash point.

Conclusion

Tri-o-tolylphosphine is a valuable reagent in chemical synthesis, but its handling requires a
high degree of caution due to its irritant properties and the lack of comprehensive toxicological
data. Adherence to the safety, handling, and storage protocols outlined in this guide is essential
for minimizing risks to researchers and ensuring a safe laboratory environment. All work with
this compound should be conducted with the assumption that it may possess uncharacterized
hazards. As with all chemicals, a thorough risk assessment should be performed before any
new experimental procedure involving tri-o-tolylphosphine is undertaken.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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